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Compound of Interest

Compound Name: N-Boc-D-proline

cat. No.: B389737

An In-depth Technical Guide to N-Boc-D-proline

This guide provides a comprehensive overview of N-Boc-D-proline, a key building block in
peptide synthesis and drug development. It is intended for researchers, scientists, and
professionals in the field of medicinal chemistry and organic synthesis.

Core Concepts and Properties

N-Boc-D-proline, also known as (R)-1-(tert-butoxycarbonyl)pyrrolidine-2-carboxylic acid, is a
derivative of the amino acid D-proline where the amino group is protected by a tert-
butoxycarbonyl (Boc) group.[1] This protection is crucial in synthetic chemistry, particularly in
peptide synthesis, as it prevents the amine from participating in unwanted side reactions while
the carboxylic acid end is activated for coupling.[2] The Boc group can be readily removed
under acidic conditions.[1] This compound is a white to off-white solid at room temperature.[1]

[3]

Quantitative Data Summary

The following table summarizes the key quantitative and physical properties of N-Boc-D-
proline.
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Property Value References
Molecular Weight 215.25 g/mol

Molecular Formula C10H17NO4

CAS Number 37784-17-1

Melting Point 134-137 °C

White to off-white crystalline
Appearance

powder
Optical Rotation [a]22/D +60° (c=2 in acetic acid)
Purity >98.0%

Molecular Structure

The chemical structure of N-Boc-D-proline is depicted below. The diagram highlights the
pyrrolidine ring characteristic of proline, the carboxylic acid group, and the N-tert-
butoxycarbonyl (Boc) protecting group.
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@I’t: D-proline and ReageD

Dissolve D-proline in basic solution

'

Cool to 0°C

'

Add Di-tert-butyl dicarbonate solution

'

Stir at room temperature overnight

'

Aqueous workup and acidification

'

Extract with organic solvent

'

Dry and concentrate to yield product

Final Product: N-Boc-D-proline

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b389737?utm_src=pdf-custom-synthesis
https://www.guidechem.com/question/what-is-the-synthesis-and-appl-id130435.html
https://www.nbinno.com/article/pharmaceutical-intermediates/optimizing-organic-synthesis-with-high-purity-n-boc-d-proline-a-suppliers-perspective-vc
https://www.tcichemicals.com/IN/en/p/B2977
https://www.tcichemicals.com/IN/en/p/B2977
https://www.benchchem.com/product/b389737#n-boc-d-proline-structure-and-molecular-weight
https://www.benchchem.com/product/b389737#n-boc-d-proline-structure-and-molecular-weight
https://www.benchchem.com/product/b389737#n-boc-d-proline-structure-and-molecular-weight
https://www.benchchem.com/product/b389737#n-boc-d-proline-structure-and-molecular-weight
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b389737?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b389737?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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